Cas no 1420992-92-2 (4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride)

4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride structure
1420992-92-2 structure
Product Name:4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride
CAS No:1420992-92-2
MF:C10H16ClFN4
MW:246.712244033813
CID:2164366
Update Time:2023-08-05

4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1R,4r)-n1-(5-fluoropyrimidin-2-yl)cyclohexane-1,4-diamine hydrochloride
    • N1-(5-fluoropyrimidin-2-yl)cyclohexane-1,4-diamine hydrochloride
    • 4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride
    • Inchi: 1S/C10H15FN4.ClH/c11-7-5-13-10(14-6-7)15-9-3-1-8(12)2-4-9;/h5-6,8-9H,1-4,12H2,(H,13,14,15);1H
    • InChI Key: LYPBXRVZIIJCMF-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=NC(=NC=1)NC1CCC(CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Topological Polar Surface Area: 63.8

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